Cas no 1170291-25-4 (3-cyclopropyl-1-propyl-1H-pyrazole)

• Product Name: 3-cyclopropyl-1-propyl-1H-pyrazole
• CAS No: 1170291-25-4
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD09701711
• CID: 3159159
• PubChem ID: 25247751
• Update Time: 2025-06-27

3-cyclopropyl-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-1-propyl-1H-pyrazole
• 1170291-25-4
• STK352074
• AKOS005167912
• EN300-231544
• 3-cyclopropyl-1-propyl-pyrazole
• 3-cyclopropyl-1-propylpyrazole
• CS-0241135
• VWB29125
• SCHEMBL23940711

• MDL： MFCD09701711
• Inchi： 1S/C9H14N2/c1-2-6-11-7-5-9(10-11)8-3-4-8/h5,7-8H,2-4,6H2,1H3
• InChI Key： LLEMASLDBSOQSD-UHFFFAOYSA-N
• SMILES： N1(CCC)C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-cyclopropyl-1-propyl-1H-pyrazole

Recent Advances in the Study of 3-cyclopropyl-1-propyl-1H-pyrazole (CAS: 1170291-25-4) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopropyl-1-propyl-1H-pyrazole (CAS: 1170291-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The following sections provide a comprehensive overview of recent studies, highlighting key methodologies, results, and implications for future research.

Recent studies have demonstrated that 3-cyclopropyl-1-propyl-1H-pyrazole exhibits promising activity as a modulator of specific biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a potent inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study employed molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms, providing a foundation for further optimization of this scaffold.

In addition to its anti-inflammatory properties, 3-cyclopropyl-1-propyl-1H-pyrazole has shown potential in oncology research. A preclinical study conducted by researchers at the National Cancer Institute (NCI) identified this compound as a selective antagonist of a novel kinase target implicated in tumor proliferation. The study utilized high-throughput screening and x-ray crystallography to characterize the compound's binding mode, offering insights into its structure-activity relationship (SAR). These findings suggest that 3-cyclopropyl-1-propyl-1H-pyrazole could serve as a lead compound for the development of targeted cancer therapies.

The synthesis and optimization of 3-cyclopropyl-1-propyl-1H-pyrazole have also been a focus of recent research. A 2024 publication in Organic Letters detailed an efficient, scalable synthetic route for this compound, employing palladium-catalyzed cross-coupling reactions to achieve high yields and purity. This methodological advancement is critical for enabling large-scale production and further pharmacological evaluation. Moreover, computational studies have explored the compound's physicochemical properties, such as solubility and metabolic stability, which are essential for its progression into clinical development.

Despite these promising results, challenges remain in the development of 3-cyclopropyl-1-propyl-1H-pyrazole as a therapeutic agent. For example, pharmacokinetic studies have indicated moderate bioavailability, necessitating formulation strategies to enhance its absorption and distribution. Additionally, further in vivo studies are required to validate its efficacy and safety profiles in disease models. Collaborative efforts between academic and industrial researchers are expected to address these challenges and accelerate the translation of this compound into clinical applications.

In conclusion, 3-cyclopropyl-1-propyl-1H-pyrazole (CAS: 1170291-25-4) represents a versatile scaffold with significant potential in drug discovery. Its diverse biological activities, coupled with recent advancements in synthesis and characterization, position it as a promising candidate for further investigation. Future research should focus on optimizing its pharmacological properties and exploring its therapeutic potential in various disease contexts. This brief underscores the importance of continued investment in the study of this compound to unlock its full biomedical potential.